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Introduction

The study of dynamic cellular processes in real-time is paramount to advancing our
understanding of biology and disease. MB 543 DBCO is a bright and photostable orange
fluorescent dye that is ideal for live-cell imaging applications.[1][2][3] This novel rhodamine-
based probe is highly water-soluble and its fluorescence is insensitive to pH changes, making it
a robust tool for various biological imaging experiments.[1][2][3][4] MB 543 DBCO is
functionalized with a dibenzocyclooctyne (DBCO) group, enabling its use in copper-free click
chemistry reactions.[4][5] This bioorthogonal ligation strategy allows for the specific labeling of
azide-modified biomolecules in living cells without the cytotoxicity associated with copper
catalysts.[6][7]

One of the key applications of this technology is in the field of glycobiology. By metabolically
incorporating azide-functionalized sugars into cellular glycans, researchers can selectively tag
and visualize the trafficking and localization of these important biomolecules.[6][8][9] This
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application note provides detailed protocols for utilizing MB 543 DBCO for live-cell imaging of
glycans and offers insights into its performance and utility in modern cell biology research.

Quantitative Data Presentation

The properties of MB 543 DBCO make it an excellent choice for fluorescence microscopy. A
summary of its key quantitative characteristics is provided in the table below for easy reference
and comparison.

Property Value Reference

Maximum Excitation

543 - 544 nm [1][2][10]
Wavelength (Amax)
Maximum Emission

560 - 566 nm [12][12][13]
Wavelength (Aem)
Molar Extinction Coefficient (g) 105,000 cm-1M-1 [11[2][10]
Recommended Laser Line 532 nm [11[2]
Molecular Weight ~1074.34 - 1078.3 g/mol [2][12]
Solubility Water, DMSO, DMF, MeOH [1112]
Purity >95% (HPLC) [1]I2]

] High (Specific value not
Quantum Yield ] ) [4]
publicly available)

Experimental Protocols
Protocol 1: Metabolic Labeling of Live Cells with Azide
Sugars

This protocol describes the introduction of azide groups into cellular glycans through metabolic
incorporation of an azide-functionalized sugar analog. A common choice is N-
azidoacetylmannosamine (ManNAz), which is a precursor for sialic acid biosynthesis.

Materials:
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Live cells of interest

Complete cell culture medium

Azide-functionalized sugar (e.g., AcAManNAz - Tetraacetylated N-azidoacetylmannosamine)
Dimethyl sulfoxide (DMSO)

Phosphate-buffered saline (PBS), sterile

Procedure:

Cell Seeding: Seed cells in a suitable culture vessel (e.g., glass-bottom dishes for
microscopy) and allow them to adhere and reach the desired confluency (typically 50-70%).

Prepare Azide Sugar Stock Solution: Prepare a 10 mM stock solution of Ac4AManNAz in
sterile DMSO.

Metabolic Labeling: Add the Ac4AManNAz stock solution to the cell culture medium to a final
concentration of 25-50 uM. The optimal concentration may vary depending on the cell type
and should be determined empirically.

Incubation: Incubate the cells under their normal growth conditions (e.g., 37°C, 5% CO2) for
1 to 3 days to allow for the metabolic incorporation of the azido sugar into cellular glycans.[7]

Washing: After the incubation period, gently wash the cells two to three times with pre-
warmed sterile PBS to remove any unincorporated azide sugar. The cells are now ready for
fluorescent labeling with MB 543 DBCO.

Protocol 2: Live Cell Labeling with MB 543 DBCO

This protocol details the fluorescent labeling of azide-modified live cells using MB 543 DBCO

via a copper-free click reaction.

Materials:

e Azide-labeled live cells (from Protocol 1)
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MB 543 DBCO

Anhydrous DMSO

Live cell imaging buffer (e.g., phenol red-free medium supplemented with HEPES)

Procedure:

Prepare MB 543 DBCO Stock Solution: Prepare a 1-5 mM stock solution of MB 543 DBCO
in anhydrous DMSO. Protect the solution from light and store at -20°C.

Prepare Staining Solution: Dilute the MB 543 DBCO stock solution in pre-warmed live cell
imaging buffer to a final concentration of 5-20 uM. The optimal concentration should be
determined experimentally to achieve sufficient signal with minimal background.

Labeling Reaction: Remove the PBS from the washed azide-labeled cells and add the MB
543 DBCO staining solution.

Incubation: Incubate the cells for 30-60 minutes at 37°C, protected from light.

Washing: After incubation, remove the staining solution and wash the cells three to four
times with pre-warmed live cell imaging buffer to remove any unbound dye.

Imaging: The cells are now ready for live-cell imaging using a fluorescence microscope
equipped with appropriate filters for the detection of MB 543 fluorescence (e.g., TRITC/Cy3
filter set).

Visualizations
Experimental Workflow

The following diagram illustrates the general workflow for labeling and imaging live cells using
MB 543 DBCO.
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Caption: Experimental workflow for live cell imaging with MB 543 DBCO.
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Signaling Pathway: Metabolic Glycoengineering

This diagram depicts the metabolic pathway for the incorporation of an azide-modified
mannosamine derivative into cell surface sialoglycans, which can then be visualized with MB
543 DBCO.

Metabolic Pathway
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Copper-Free

Ac4ManNAz Esterases Biosynthesis A transferases Cell Surface
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Caption: Metabolic labeling and click chemistry for glycan visualization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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